Cas no 824397-70-8 (1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]-
• CAS No: 824397-70-8
• MF: C₁₂H₁₃N₅O₂
• MW: 259.263921499252
• CID: 691750
• PubChem ID: 71418632
• Update Time: 2025-04-19

1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-amino-5-[(3,4-dimethoxyphenyl)amino]-
• 5-amino-3-(3,4-dimethoxyanilino)-1H-pyrazole-4-carbonitrile
• DTXSID30837927
• 824397-70-8

• Inchi： 1S/C12H13N5O2/c1-18-9-4-3-7(5-10(9)19-2)15-12-8(6-13)11(14)16-17-12/h3-5H,1-2H3,(H4,14,15,16,17)
• InChI Key： ZGNLTKUFPCYYAJ-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)NC1C(C#N)=C(N)NN=1)OC

Computed Properties

• Exact Mass: 259.10692467g/mol
• Monoisotopic Mass: 259.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 109Ų